Cas no 389629-66-7 (Acetamide,N-[3-[3-[(4-benzoyl-1-piperazinyl)oxoacetyl]-4-fluoro-1H-indol-7-yl]-1,2,4-oxadiazol-5-yl]-)

• Product Name: Acetamide,N-[3-[3-[(4-benzoyl-1-piperazinyl)oxoacetyl]-4-fluoro-1H-indol-7-yl]-1,2,4-oxadiazol-5-yl]-
• CAS No: 389629-66-7
• MF: C₂₅H₂₁FN₆O₅
• MW: 504.469848394394
• CID: 1497217
• Update Time: 2024-08-24

Acetamide,N-[3-[3-[(4-benzoyl-1-piperazinyl)oxoacetyl]-4-fluoro-1H-indol-7-yl]-1,2,4-oxadiazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[3-[3-[(4-benzoyl-1-piperazinyl)oxoacetyl]-4-fluoro-1H-indol-7-yl]-1,2,4-oxadiazol-5-yl]-
• Acetamide, N-[3-[3-[2-(4-benzoyl-1-piperazinyl)-2-oxoacetyl]-4-fluoro-1H-indol-7-yl]-1,2,4-oxadiazol-5-yl]-

• Inchi： 1S/C25H21FN6O5/c1-14(33)28-25-29-22(30-37-25)16-7-8-18(26)19-17(13-27-20(16)19)21(34)24(36)32-11-9-31(10-12-32)23(35)15-5-3-2-4-6-15/h2-8,13,27H,9-12H2,1H3,(H,28,29,30,33)
• InChI Key： YNXZZSHMUFWAQL-UHFFFAOYSA-N
• SMILES： C(NC1ON=C(C2C3=C(C(F)=CC=2)C(C(C(N2CCN(C(=O)C4=CC=CC=C4)CC2)=O)=O)=CN3)N=1)(=O)C

Computed Properties

• Exact Mass: 504.15593

Experimental Properties

• Density: 1.481±0.06 g/cm3(Predicted)
• PSA: 141.5
• pka: 11.50±0.30(Predicted)